Cas no 1308677-86-2 (6-(Aminosulfonyl)-pyridine-2-carboxylic acid)

• Product Name: 6-(Aminosulfonyl)-pyridine-2-carboxylic acid
• CAS No: 1308677-86-2
• MF: C₆H₆N₂O₄S
• MW: 202.187839984894
• CID: 5690981
• PubChem ID: 57336590
• Update Time: 2025-05-20

6-(Aminosulfonyl)-pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(Aminosulfonyl)-pyridine-2-carboxylicacid
• 6-sulfamoylpyridine-2-carboxylic acid
• 6-sulfamoylpicolinic acid
• EN300-701514
• GS1218
• 1308677-86-2
• 6-(Aminosulfonyl)-pyridine-2-carboxylic acid
• 2-Pyridinecarboxylic acid, 6-(aminosulfonyl)-
• G74067

• Inchi： 1S/C6H6N2O4S/c7-13(11,12)5-3-1-2-4(8-5)6(9)10/h1-3H,(H,9,10)(H2,7,11,12)
• InChI Key： AYRBIRFTLOHOMZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C(=O)O)N=1)(N)(=O)=O

Computed Properties

• Exact Mass: 202.00482785g/mol
• Monoisotopic Mass: 202.00482785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 119Ų

Experimental Properties

• Density: 1.628±0.06 g/cm3(Predicted)
• Boiling Point: 525.7±60.0 °C(Predicted)
• pka: 3.11±0.10(Predicted)

Additional information on 6-(Aminosulfonyl)-pyridine-2-carboxylic acid

Recent Advances in the Study of 6-(Aminosulfonyl)-pyridine-2-carboxylic acid (CAS: 1308677-86-2)

6-(Aminosulfonyl)-pyridine-2-carboxylic acid (CAS: 1308677-86-2) is a sulfonamide derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have explored its role as a key intermediate or active pharmacophore in the synthesis of novel therapeutic agents, particularly in the areas of enzyme inhibition and antimicrobial activity. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential therapeutic applications.

Recent literature indicates that 6-(Aminosulfonyl)-pyridine-2-carboxylic acid has been investigated for its inhibitory effects on specific enzymes, such as carbonic anhydrases (CAs) and metalloproteinases (MMPs). These enzymes are implicated in various pathological conditions, including cancer, inflammation, and infectious diseases. Structural analyses reveal that the sulfonamide group in the compound plays a critical role in binding to the active sites of these enzymes, thereby modulating their activity. Computational docking studies and X-ray crystallography have provided insights into the molecular interactions that underlie these inhibitory effects.

In addition to its enzyme inhibitory properties, 6-(Aminosulfonyl)-pyridine-2-carboxylic acid has shown promising antimicrobial activity against a range of bacterial and fungal pathogens. Recent in vitro studies have demonstrated its efficacy against drug-resistant strains, suggesting its potential as a scaffold for developing new antimicrobial agents. Mechanistic studies indicate that the compound disrupts microbial cell wall synthesis and interferes with essential metabolic pathways, contributing to its broad-spectrum activity.

The synthesis and optimization of 6-(Aminosulfonyl)-pyridine-2-carboxylic acid derivatives have also been a focus of recent research. Advances in synthetic methodologies, such as microwave-assisted reactions and flow chemistry, have enabled the efficient production of structurally diverse analogs with improved pharmacokinetic properties. Structure-activity relationship (SAR) studies have identified key modifications that enhance the compound's bioavailability and target specificity, paving the way for the development of next-generation therapeutics.

Despite these promising findings, challenges remain in translating the preclinical potential of 6-(Aminosulfonyl)-pyridine-2-carboxylic acid into clinical applications. Issues such as solubility, stability, and off-target effects need to be addressed through further optimization and formulation studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and unlock the full therapeutic potential of this compound.

In conclusion, 6-(Aminosulfonyl)-pyridine-2-carboxylic acid represents a versatile and pharmacologically relevant scaffold with diverse applications in drug discovery. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, positioning it as a valuable candidate for future drug development initiatives. This brief underscores the importance of continued exploration and innovation in the study of this compound to address unmet medical needs.